Types of cationic complexes based on oxocentered tetrahedra [OM4] in crystal structures of inorganic compounds

Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n02ABEH000287

Abstract

The crystal structures of inorganic compounds comprising cationic complexes containing oxygen atoms coordinated tetrahedrally to metal atoms, or oxocentred groups [OM4], are considered. The linking of the [OM4] tetrahedra in the structures has been analysed and cationic complexes of different structures have been identified. The rules governing the linking of the [OM4] tetrahedra have been formulated and the cationic complexes have been subjected to a detailed systematic treatment on their basis. Data on the statistics of the bond lengths and bond angles in the [OM4] tetrahedra are presented. The bibliography includes 317 references.